Methyl 4-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanylmethyl]benzoate
Methyl 4-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanylmethyl]benzoate
Brand Name:
Vulcanchem
CAS No.:
315239-22-6
VCID:
VC0381142
InChI:
InChI=1S/C22H22N2O3S2/c1-3-12-24-20(25)18-16-6-4-5-7-17(16)29-19(18)23-22(24)28-13-14-8-10-15(11-9-14)21(26)27-2/h3,8-11H,1,4-7,12-13H2,2H3
SMILES:
COC(=O)C1=CC=C(C=C1)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2CC=C
Molecular Formula:
C22H22N2O3S2
Molecular Weight:
426.6g/mol
Methyl 4-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanylmethyl]benzoate
CAS No.: 315239-22-6
Main Products
VCID: VC0381142
Molecular Formula: C22H22N2O3S2
Molecular Weight: 426.6g/mol
![Methyl 4-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanylmethyl]benzoate - 315239-22-6](/images/no_structure.jpg)
| CAS No. | 315239-22-6 |
|---|---|
| Product Name | Methyl 4-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanylmethyl]benzoate |
| Molecular Formula | C22H22N2O3S2 |
| Molecular Weight | 426.6g/mol |
| IUPAC Name | methyl 4-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanylmethyl]benzoate |
| Standard InChI | InChI=1S/C22H22N2O3S2/c1-3-12-24-20(25)18-16-6-4-5-7-17(16)29-19(18)23-22(24)28-13-14-8-10-15(11-9-14)21(26)27-2/h3,8-11H,1,4-7,12-13H2,2H3 |
| Standard InChIKey | KHDDARNVCAIAPZ-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=C(C=C1)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2CC=C |
| Canonical SMILES | COC(=O)C1=CC=C(C=C1)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2CC=C |
| PubChem Compound | 1039062 |
| Last Modified | Nov 11 2021 |
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